Cas no 6633-31-4 ((2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid)

• Product Name: (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid
• CAS No: 6633-31-4
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 1717798
• PubChem ID: 696792
• Update Time: 2025-06-09

(2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-fluorophenyl)amino]-4-oxobut-2-enoic acid
• (Z)-4-(3-fluoroanilino)-4-oxobut-2-enoic acid
• (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid
• SR-01000010471
• NSC56679
• STK354948
• MFCD00033274
• SCHEMBL7822560
• (Z)-4-((3-fluorophenyl)amino)-4-oxobut-2-enoic acid
• NSC-56679
• 6633-31-4
• AKOS002287711
• SR-01000010471-1
• (2Z)-4-[(3-fluorophenyl)amino]-4-oxobut-2-enoic acid
• F1107-0080

• Inchi： 1S/C10H8FNO3/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(14)15/h1-6H,(H,12,13)(H,14,15)/b5-4+
• InChI Key： FJNNPZCSFCJFME-SNAWJCMRSA-N
• SMILES： FC1=CC=CC(=C1)NC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 209.04884
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid

Introduction to (2Z)-3-(3-Fluorophenyl)carbamoylprop-2-enoic Acid (CAS No. 6633-31-4)

(2Z)-3-(3-Fluorophenyl)carbamoylprop-2-enoic acid (CAS No. 6633-31-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2Z-fluorocinnamic acid, is characterized by its unique structural features, including a fluoro-substituted phenyl group and a conjugated carbonyl group. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid is represented by the formula C₉H₈FNO₃. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This makes it an attractive candidate for drug design and optimization, as fluorine substitution can enhance the potency, selectivity, and metabolic stability of drug candidates.

In recent years, extensive research has been conducted to explore the pharmacological properties of (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid. One notable area of investigation is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The ability to modulate these enzymes selectively can lead to the development of more effective and safer therapeutic agents.

Beyond its enzymatic inhibition properties, (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid has also been evaluated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, suggesting its potential as a treatment for chronic inflammatory conditions such as rheumatoid arthritis and asthma. The anti-inflammatory activity is thought to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling, a central pathway in inflammation.

The synthetic accessibility of (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid has further contributed to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively, making it readily available for large-scale studies and clinical trials. One common synthetic method involves the condensation of 3-fluoroaniline with an appropriate carboxylic acid derivative, followed by selective oxidation to form the desired product.

In addition to its therapeutic applications, (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its reactive functional groups allow for facile derivatization, enabling researchers to introduce additional functionalities that can enhance the pharmacological profile of the final product. This versatility has led to its use in combinatorial chemistry approaches, where libraries of structurally diverse compounds are generated for high-throughput screening.

The safety profile of (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety results, with no significant toxicity observed at therapeutic concentrations. However, ongoing research is necessary to fully characterize its safety profile across different species and dosing regimens.

In conclusion, (2Z)-3-(3-fluorophenyl)carbamoylprop-2-enoic acid (CAS No. 6633-31-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits and synthetic accessibility, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative drug discovery and development efforts.